4-Bromo-3-(cyclohexyloxy)phenol

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 4-bromo-3-cyclohexyloxyphenol
• InChI: InChI=1S/C12H15BrO2/c13-11-7-6-9(14)8-12(11)15-10-4-2-1-3-5-10/h6-8,10,14H,1-5H2
• InChI Key: GQRIVLVCGSWSNV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=CC(=C2)O)Br

Description

4-Bromo-3-(cyclohexyloxy)phenol is a brominated phenolic compound featuring a cyclohexyloxy substituent at the 3-position of the aromatic ring. This structure combines the electron-donating properties of the cyclohexyloxy group with the reactivity of the phenolic hydroxyl group and bromine atom. The cyclohexyloxy group enhances lipophilicity, which may influence solubility and biological activity compared to smaller substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-(cyclohexyloxy)phenol can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of a brominated phenol with a cyclohexyloxy group. This reaction typically requires a strong base and an appropriate solvent to facilitate the substitution reaction .

Industrial Production Methods

Industrial production of 4-Bromo-3-(cyclohexyloxy)phenol may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones, which are important intermediates in organic synthesis.

Reduction: Reduction reactions can convert quinones back to phenols.

Substitution: Electrophilic aromatic substitution reactions are common, where the bromine atom can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include sodium dichromate (Na2Cr2O7) and potassium nitrosodisulfonate (Fremy’s salt).

Reduction: Reducing agents such as sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic reagents like bromine (Br2) and iodine (I2) are used under mild conditions.

Major Products Formed

Oxidation: Quinones

Reduction: Phenols

Substitution: Various substituted phenols depending on the electrophile used

Scientific Research Applications

4-Bromo-3-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications due to its unique structural features.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Bromo-3-(cyclohexyloxy)phenol involves its interaction with molecular targets through various pathways:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to oxidative stress and inflammation.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their substituents:

Compound Name	Substituent at 3-Position	Molecular Formula	Molecular Weight (g/mol)	Key References
4-Bromo-3-(cyclohexyloxy)phenol	Cyclohexyloxy	C₁₂H₁₅BrO₂	283.15 (calculated)	Inferred
4-Bromo-3-(trifluoromethyl)phenol	Trifluoromethyl	C₇H₄BrF₃O	241.005
4-Bromo-3-methylphenol (m-cresol deriv)	Methyl	C₇H₇BrO	187.04
4-Bromo-3-(methoxymethoxy)benzoic acid	Methoxymethoxy	C₉H₉BrO₄	261.07
4-Bromo-3-(1,3-dioxolan-2-yl)phenol	1,3-Dioxolane	C₉H₉BrO₃	245.07

Key Observations :

• Electron Effects: The cyclohexyloxy group is electron-donating via resonance, increasing electron density on the aromatic ring. This contrasts with the electron-withdrawing trifluoromethyl group in 4-bromo-3-(trifluoromethyl)phenol, which lowers the phenol’s pKa (estimated ~8 vs. ~9–10 for cyclohexyloxy analog) .
• Steric Effects : The bulky cyclohexyloxy group may hinder electrophilic substitution reactions compared to smaller substituents like methyl or methoxymethoxy.

Physicochemical Properties

Property	4-Bromo-3-(cyclohexyloxy)phenol	4-Bromo-3-(trifluoromethyl)phenol	4-Bromo-3-methylphenol
Boiling Point	Not reported	234.9 °C (760 mmHg)	Not reported
Melting Point	Not reported	44–46 °C	Not reported
Solubility	Low in water; high in organic solvents	Moderate in organic solvents	Moderate in ethanol
Acidity (pKa)	~9–10 (estimated)	~8 (estimated)	~9.5 (estimated)

Notes:

• The trifluoromethyl derivative’s lower pKa enhances its utility in reactions requiring deprotonation, such as Suzuki-Miyaura couplings .
• The cyclohexyloxy group’s lipophilicity may improve membrane permeability in drug design compared to polar substituents like methoxymethoxy .

Functional Advantages :

• The trifluoromethyl group enhances metabolic stability in pharmaceuticals .
• The cyclohexyloxy group’s bulk may reduce crystallization tendencies in polymers .